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Compound of Interest

Compound Name: Anizatrectinib

Cat. No.: B10830844

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Anizatrectinib, a potent tyrosine kinase inhibitor used in research.
Adherence to these procedures is critical to ensure the safety of laboratory personnel and to
prevent environmental contamination. Anizatrectinib is classified as harmful if swallowed and
very toxic to aquatic life with long-lasting effects[1]. Therefore, it must be managed as
hazardous waste from the point of generation through final disposal.

Understanding the Hazards

Anizatrectinib requires careful handling due to its toxicological profile. The primary hazards
are acute oral toxicity and significant aquatic toxicity[1]. Environmental release of this
compound can cause long-term adverse effects in aquatic ecosystems|[1]. As a kinase inhibitor,
it is also prudent to handle it as a potentially cytotoxic agent.

Quantitative Data on Anizatrectinib Disposal
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Parameter Guideline Source

Acute toxicity, Oral (Category
o 4), Acute aquatic toxicity
Hazard Classification _ _ [1]
(Category 1), Chronic aquatic

toxicity (Category 1)

Safety goggles with side-
Personal Protective Equipment  shields, protective gloves, o

(PPE) impervious clothing, suitable

respirator

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

General guidance for
Primary Disposal Method High-temperature incineration cytotoxic/hazardous
pharmaceutical waste

Triple-rinse with a suitable )
] ) ) General guidance for
Empty Container Disposal solvent; collect rinsate as ) )
hazardous chemical containers
hazardous waste

Experimental Protocol for Anizatrectinib Waste
Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Anizatrectinib from a
research laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Before handling Anizatrectinib waste, ensure all personnel are equipped with the
appropriate PPE as specified in the table above.

e Conduct all waste handling and consolidation activities within a certified chemical fume hood
to prevent inhalation of any dust or aerosols[1].

e Ensure a safety shower and eyewash station are readily accessible[1].
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. Waste Segregation and Collection:

Solid Waste:

o Collect all solid waste contaminated with Anizatrectinib (e.g., weighing papers,
contaminated gloves, pipette tips) in a dedicated, clearly labeled, leak-proof hazardous
waste container.

o The container must be compatible with the chemical properties of Anizatrectinib.

Liquid Waste:

o Collect all liquid waste containing Anizatrectinib (e.g., unused experimental solutions,
solvent rinses) in a dedicated, clearly labeled, leak-proof, and shatter-resistant hazardous
waste container.

o Do not mix Anizatrectinib waste with incompatible materials such as strong acids, bases,
or oxidizing/reducing agents[1].

Sharps Waste:

o Dispose of any sharps contaminated with Anizatrectinib (e.g., needles, glass vials) in a
designated, puncture-resistant sharps container that is clearly labeled as "Hazardous
Waste - Contains Anizatrectinib."

. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"Anizatrectinib," and the associated hazard pictograms (e.g., harmful, environmental
hazard).

Keep waste containers securely closed except when adding waste.

Store the waste containers in a designated and secure satellite accumulation area away
from general laboratory traffic and incompatible chemicals.

. Disposal of Empty Containers:
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o Empty containers that held Anizatrectinib must be triple-rinsed with a suitable solvent (e.g.,
ethanol, followed by water).

e The rinsate from the triple-rinse procedure must be collected and disposed of as liquid
hazardous waste.

« After triple-rinsing, deface the original label on the container and dispose of it according to
institutional guidelines for non-hazardous laboratory glass or plastic.

5. Final Disposal:

» Arrange for the collection of the hazardous waste by a certified environmental management
vendor.

e The approved disposal method for Anizatrectinib is high-temperature incineration at a
licensed hazardous waste facility. This method is effective for the complete destruction of
potent pharmaceutical compounds.

e Ensure all shipping and waste manifest documentation is completed in accordance with
institutional and regulatory requirements.

Anizatrectinib Disposal Workflow

Waste Generation & Segregation Containment & Labeling
Solid Waste » | Labeled Solid
(gloves, paper) Waste Container
Interim Storage & Pickup Final Disposal
Y
Scheduled Transport to
Liquid Waste Labeled Liquid w| Secure Satellite Collection > Certified Waste Approved Facilif High-Temperature
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Caption: Logical workflow for the proper disposal of Anizatrectinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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